Cas no 449751-86-4 (2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide)

• Product Name: 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide
• CAS No: 449751-86-4
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5436584
• Update Time: 2025-07-19

2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide

• Inchi： 1S/C18H21NO2/c1-2-16-10-6-7-11-17(16)21-14-18(20)19-13-12-15-8-4-3-5-9-15/h3-11H,2,12-14H2,1H3,(H,19,20)
• InChI Key： XDUJOXBDDXHCAH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)COC1=CC=CC=C1CC

Additional information on 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide

Research Brief on 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide (CAS: 449751-86-4): Recent Advances and Applications

The compound 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide (CAS: 449751-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development. This research brief aims to synthesize the latest findings and provide a comprehensive overview of the current state of knowledge regarding this compound.

Recent investigations into 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide have revealed its potential as a modulator of specific biological pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. The study employed a combination of in vitro binding assays and molecular docking simulations to characterize the interaction between the compound and its target receptors. These findings suggest that 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide could serve as a scaffold for the development of novel neurotherapeutic agents.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These results underscore the need for further preclinical evaluation to assess its efficacy and safety in vivo.

The synthesis and optimization of 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide have also been a focus of recent research. A team of chemists recently developed a more efficient synthetic route for this compound, as detailed in a 2023 publication in Tetrahedron Letters. The new method reduces the number of steps and improves overall yield, making it more feasible for large-scale production. This advancement is particularly significant given the growing interest in the compound's therapeutic potential.

Despite these promising developments, challenges remain in the development of 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide as a viable drug candidate. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life, which may limit its clinical utility. However, recent efforts in prodrug design and formulation optimization, as reported in the European Journal of Pharmaceutical Sciences (2024), have shown potential in addressing these limitations. These studies represent important steps toward translating the compound's pharmacological properties into practical therapeutic applications.

In conclusion, 2-(2-ethylphenoxy)-N-(2-phenylethyl)acetamide (CAS: 449751-86-4) continues to emerge as a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advances in its synthesis and optimization, position it as a promising candidate for further drug development. Future research should focus on elucidating its precise mechanisms of action, improving its pharmacokinetic profile, and exploring its potential in combination therapies. As the field progresses, this compound may well prove to be a valuable addition to the arsenal of therapeutic agents for treating various diseases.